Cas no 31297-60-6 (2-(dimethylamino)(methylsulfanyl)methylidenepropanedinitrile)

• Product Name: 2-(dimethylamino)(methylsulfanyl)methylidenepropanedinitrile
• CAS No: 31297-60-6
• MF: C₇H₉N₃S
• MW: 167.231459379196
• CID: 1446789
• PubChem ID: 3592924
• Update Time: 2025-05-20

2-(dimethylamino)(methylsulfanyl)methylidenepropanedinitrile Chemical and Physical Properties

Names and Identifiers

• Propanedinitrile, [(dimethylamino)(methylthio)methylene]-
• 2-(dimethylamino)(methylsulfanyl)methylidenepropanedinitrile
• EN300-172367
• 2-[dimethylamino(methylsulfanyl)methylidene]propanedinitrile
• AKOS005110833
• CS-0236700
• MS-2780
• 2-[(dimethylamino)(methylsulfanyl)methylene]malononitrile
• 2-[(dimethylamino)(methylsulfanyl)methylidene]propanedinitrile
• 31297-60-6
• SCHEMBL4774709

• Inchi： 1S/C7H9N3S/c1-10(2)7(11-3)6(4-8)5-9/h1-3H3
• InChI Key： UZUNDVJTFGWNHN-UHFFFAOYSA-N
• SMILES： S(C)/C(=C(/C#N)\C#N)/N(C)C

Computed Properties

• Exact Mass: 167.05187
• Monoisotopic Mass: 167.05171847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 76.1Ų

Experimental Properties

• PSA: 50.82

Additional information on 2-(dimethylamino)(methylsulfanyl)methylidenepropanedinitrile

Comprehensive Overview of 2-(Dimethylamino)(Methylsulfanyl)Methylidenepropanedinitrile (CAS No. 31297-60-6)

2-(Dimethylamino)(methylsulfanyl)methylidenepropanedinitrile, with the CAS number 31297-60-6, is a specialized organic compound that has garnered significant attention in the fields of synthetic chemistry, material science, and pharmaceutical research. This compound, often abbreviated due to its complex name, features a unique molecular structure combining dimethylamino, methylsulfanyl, and propanedinitrile groups. Its versatility makes it a valuable intermediate in the synthesis of heterocyclic compounds, dyes, and functional materials.

In recent years, the demand for high-performance organic intermediates like 31297-60-6 has surged, driven by advancements in green chemistry and sustainable synthesis. Researchers are particularly interested in its role as a building block for photoactive materials and electronic devices, aligning with the global push for renewable energy solutions. The compound’s electron-withdrawing and donor-acceptor properties make it ideal for applications in organic photovoltaics (OPVs) and OLEDs.

One of the most frequently asked questions about CAS 31297-60-6 revolves around its synthetic pathways. The compound is typically synthesized via Knoevenagel condensation, a widely used method for forming carbon-carbon double bonds. This reaction is favored for its mild conditions and high yield, making it suitable for industrial-scale production. Additionally, the methylsulfanyl group in the structure enhances reactivity, enabling further functionalization for tailored applications.

The thermal stability and solubility of 2-(dimethylamino)(methylsulfanyl)methylidenepropanedinitrile are also critical topics in research forums. Studies indicate that the compound exhibits moderate stability under ambient conditions, with decomposition observed only at elevated temperatures. Its solubility in polar organic solvents like DMF and acetonitrile facilitates its use in solution-phase reactions, a key advantage for laboratory and industrial processes.

From an SEO perspective, queries such as "applications of 31297-60-6" and "synthesis of methylsulfanyl-propanedinitrile derivatives" reflect user interest in practical uses and preparation methods. Addressing these, the compound’s role in agrochemicals and pharmaceutical intermediates is noteworthy. For instance, it serves as a precursor for bioactive molecules with potential antimicrobial or antifungal properties, though detailed studies are ongoing.

Environmental and safety considerations are another hotspot. While 31297-60-6 is not classified as hazardous under major regulatory frameworks, proper handling protocols—such as using personal protective equipment (PPE)—are recommended. Its biodegradability and ecotoxicological profile are under evaluation, reflecting the growing emphasis on eco-friendly chemicals in the industry.

In summary, 2-(dimethylamino)(methylsulfanyl)methylidenepropanedinitrile (CAS 31297-60-6) is a multifaceted compound with broad applicability. Its integration into cutting-edge technologies and alignment with sustainability goals ensure its relevance in future scientific and industrial advancements. For researchers and manufacturers, understanding its properties and potential is essential for innovation in organic electronics, medicinal chemistry, and beyond.